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Compound of Interest

Compound Name: NCS-382

Cat. No.: B1239385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration

routes, and experimental protocols for NCS-382, a compound of significant interest in

neuroscience research. While initially investigated as a selective antagonist for the γ-

hydroxybutyric acid (GHB) receptor, recent studies have also identified it as a selective ligand

for the CaMKIIα hub domain.[1][2] The information presented here is compiled from various

preclinical studies to guide future research and drug development efforts.

Mechanism of Action
NCS-382 is a high-affinity ligand for GHB binding sites.[3][4] However, its role as a selective

antagonist of the GHB receptor is a subject of debate.[3][4] Some studies indicate that it can

antagonize effects induced by GHB, while other research suggests it can produce similar or

even enhanced effects.[3][4][5] It has been proposed that any observed antagonistic effects

might be a result of an indirect action on GABA(B) receptors, although NCS-382 itself does not

show affinity for GABA(A) or GABA(B) receptors.[3][4] More recent research has identified

NCS-382 as a brain-penetrating, high nanomolar-affinity ligand that is selective for the CaMKIIα

hub domain.[1][2]
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The following tables summarize the key quantitative data for NCS-382 from various preclinical

studies.

Table 1: Dosage of NCS-382 in Preclinical Models
Animal Model Dosage

Administration
Route

Study Context Reference

Mouse
100, 300, 500

mg/kg

Intraperitoneal

(i.p.)

Pharmacokinetic

studies
[6]

Mouse 300 mg/kg
Not specified

(Chronic, 7 days)

In vivo study on

brain/liver GHB

ratio

[7]

Mouse 10 mg/kg
Intraperitoneal

(i.p.)

Reversal of

GHB-induced

effects

[3]

Mouse 100 mg/kg
Intraperitoneal

(i.p.)

Pretreatment

before

intravenous GHB

[8]

Rat
12.5, 25.0, 50.0

mg/kg

Intraperitoneal

(i.p.)

Blockade of GHB

discrimination
[9]
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Parameter Value Species Notes Reference

Half-life (serum) 0.3 h Mouse

Following

intraperitoneal

administration.

[1]

Metabolism
Dehydrogenation

, Glucuronidation
Mouse, Human

Major metabolic

pathways

identified in liver

microsomes.

[6]

Km

(dehydrogenatio

n)

29.5 ± 10.0

µmol/L
Mouse

In liver

microsomes.
[6]

Km

(dehydrogenatio

n)

12.7 ± 4.8

µmol/L
Human

In liver

microsomes.
[6]

Km

(glucuronidation)
>100 µmol/L Mouse, Human

In liver

microsomes.
[6]

Blood-Brain

Barrier
Permeable Not specified

Substrate of the

monocarboxylate

transporter 1

(MCT1).

[1]

Table 3: In Vitro Toxicity Data for NCS-382
Cell Type Concentration Effect Reference

Neuronal Stem Cells Up to 1 mM
Minimal evidence of

pharmacotoxicity.
[7]

Neuronal Stem Cells 0.5 mM

Minimal impact on cell

organelle number,

viability, and gene

expression.

[7]
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Detailed methodologies for key experiments involving NCS-382 are outlined below.

Protocol 1: In Vivo Pharmacokinetic Analysis in Mice
Objective: To determine the pharmacokinetic profile of NCS-382 in mice.

Methodology:

Administer single doses of NCS-382 (100, 300, and 500 mg/kg) via intraperitoneal injection

to C57/B6 mice.[6]

Collect blood samples at various time points post-administration.

Process blood samples to separate plasma.

Analyze plasma concentrations of NCS-382 and its metabolites using High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[6]

Perform kinetic enzyme assays using mouse and human liver microsomes to identify

metabolic pathways.[6]

Protocol 2: In Vitro Toxicity Assessment in Neuronal
Stem Cells
Objective: To evaluate the potential toxicity of NCS-382 in a neuronal cell model.

Methodology:

Culture neuronal stem cells derived from mice.

Expose the cells to varying concentrations of NCS-382 (up to 1 mM).[7]

Assess cellular toxicity by measuring parameters such as:

Reactive oxygen and superoxide species.[7]

ATP production and decay.[7]

Mitochondrial and lysosomal number.[7]
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Cellular viability and necrosis.[7]

For molecular level toxicity, expose cells to 0.5 mM NCS-382 and perform gene expression

analysis.[7]

Protocol 3: Assessment of Blood-Brain Barrier
Permeability using MDCK Cells
Objective: To determine if NCS-382 can cross the blood-brain barrier in an in vitro model.

Methodology:

Culture Madin-Darby Canine Kidney (MDCK) cells on a transwell system to form a

monolayer.

Add NCS-382 to the apical side of the transwell.

Collect samples from the basolateral side at various time points.

Measure the concentration of NCS-382 in the basolateral samples to determine the rate of

transport across the cell monolayer.[7]

To investigate the inhibition of GHB transport, co-administer NCS-382 with GHB and

measure the transport of GHB.[7]

Protocol 4: Behavioral Analysis in Mice
Objective: To evaluate the behavioral effects of NCS-382 and its potential to antagonize GHB-

induced behaviors.

Methodology:

Administer GHB alone or in combination with NCS-382 to mice.[5]

Conduct a Functional Observational Battery (FOB) to assess general depressant-like effects.

[5]

Measure locomotor activity using an open-field test.[5]
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Assess effects on learned behavior using schedule-maintained operant conditioning tasks.[5]
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Caption: Proposed metabolic pathway of GABA and interaction points for GHB and NCS-382.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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